Cas no 141478-89-9 (2-(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptanoyl)cyclohexanone)

• Product Name: 2-(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptanoyl)cyclohexanone
• CAS No: 141478-89-9
• MF: C₁₃H₉F₁₃O₂
• MW: 444.188609838486
• CID: 101630
• PubChem ID: 11123131
• Update Time: 2025-04-18

2-(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptanoyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoroheptanoyl)cyclohexanone
• 2-(2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoyl)cyclohexan-1-one
• 2-(PERFLUOROHEPTANOYL)CYCLOHEXANONE
• Cyclohexanone,2-(2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-oxoheptyl)-
• 2-perfluoroheptanoylcyclohexanone
• 2-Tridecafluoroheptanoyl-1-cyclohexanone
• Cyclohexanone,2-(2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-oxoheptyl)
• Cyclohexanone, 2-(2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-1-oxoheptyl)-
• AKOS017344734
• 4-MERCAPTO-4-METHYLVALERICACID
• 141478-89-9
• NS00110217
• DTXSID40456002

• Inchi： 1S/C13H9F13O2/c14-8(15,7(28)5-3-1-2-4-6(5)27)9(16,17)10(18,19)11(20,21)12(22,23)13(24,25)26/h5H,1-4H2
• InChI Key： ZSCSEYRTJFTOQR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C1C(CCCC1)=O)=O)(F)F)F

Computed Properties

• Exact Mass: 444.03900
• Monoisotopic Mass: 444.0394956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 5.05360